Cas no 1602619-02-2 ((2,3-dimethyloxolan-3-yl)methanamine)

• Product Name: (2,3-dimethyloxolan-3-yl)methanamine
• CAS No: 1602619-02-2
• MF: C₇H₁₅NO
• MW: 129.200102090836
• MDL: MFCD30337770
• CID: 5613792
• PubChem ID: 114534073
• Update Time: 2025-07-01

(2,3-dimethyloxolan-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (2,3-dimethyloxolan-3-yl)methanamine
• 1602619-02-2
• (2,3-Dimethyltetrahydrofuran-3-yl)methanamine
• EN300-330232

• MDL： MFCD30337770
• Inchi： 1S/C7H15NO/c1-6-7(2,5-8)3-4-9-6/h6H,3-5,8H2,1-2H3
• InChI Key： LRHPXWDSEULHQQ-UHFFFAOYSA-N
• SMILES： O1CCC(C)(CN)C1C

Computed Properties

• Exact Mass: 129.115364102g/mol
• Monoisotopic Mass: 129.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on (2,3-dimethyloxolan-3-yl)methanamine

CAS 1602619-02-2: (2,3-Dimethyloxolan-3-yl)methanamine – A Promising Compound in Pharmaceutical and Biomedical Research

(2,3-Dimethyloxolan-3-yl)methanamine, also known by its CAS number 1602619-02-2, is a structurally unique compound that has garnered significant attention in pharmaceutical and biomedical research. This molecule belongs to the class of cyclic ethers, characterized by its oxygen-containing ring structure. The 2,3-dimethyloxolan-3-yl group, which is the core of this compound, exhibits remarkable reactivity and functional versatility. The methanamine functional group further enhances its potential for chemical modification and biological activity. Recent studies have highlighted its applications in drug design, enzyme inhibition, and molecular targeting, making it a focal point in modern chemical research.

The 2,3-dimethyloxolan-3-yl moiety is a key structural feature of this compound, forming a five-membered ring with two methyl substituents. This ring system is stabilized by the presence of the oxygen atom, which confers unique electronic properties. The methanamine group, attached to the ring through a methylene bridge, introduces a primary amine functionality. This combination of a cyclic ether and an amine group allows for the formation of hydrogen bonds, which is critical for molecular interactions with biological targets such as enzymes, receptors, and ion channels.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of (2,3-dimethyloxolan-3-yl)methanamine. One notable approach involves the use of microwave-assisted reactions, which significantly reduce reaction times and improve yield. A 2023 study published in Journal of Organic Chemistry demonstrated that the use of organocatalysts in the synthesis of this compound led to a 70% increase in purity compared to traditional methods. These synthetic improvements have made the compound more accessible for further exploration in drug discovery and biological applications.

One of the most promising applications of (2,3-dimethyloxolan-3-yl)methanamine is its potential as a lead compound for developing novel therapeutics. Research published in Bioorganic & Medicinal Chemistry (2024) revealed that this molecule exhibits inhibitory activity against the enzyme acetylcholinesterase, which is implicated in neurodegenerative disorders such as Alzheimer’s disease. The compound’s ability to modulate enzyme activity suggests its potential as a therapeutic agent for cognitive disorders. Additionally, its interaction with ion channels has been explored for its role in modulating neuronal excitability, which could have implications in the treatment of epilepsy and chronic pain.

Another area of interest is the use of (2,3-dimethyloxolan-3-yl)methanamine as a building block for the synthesis of more complex molecules. A 2023 study in Chemical Communications highlighted its utility in the preparation of bioactive derivatives, particularly those with enhanced solubility and bioavailability. These derivatives have shown improved pharmacokinetic profiles, making them suitable for oral administration. The ability to tailor the molecular structure of this compound through chemical modifications underscores its importance in the development of personalized medicine and targeted therapies.

Recent computational studies have also provided insights into the molecular mechanisms underlying the biological activity of (2,3-dimethyloxolan-3-yl)methanamine. Molecular docking simulations have revealed that the compound interacts with specific amino acid residues in target proteins, such as serine and threonine, which are common in enzyme active sites. This interaction is critical for the compound’s ability to inhibit enzymatic reactions and modulate cellular processes. Furthermore, quantum mechanical calculations have elucidated the role of the methanamine group in stabilizing the transition state of enzyme-substrate interactions, thereby enhancing the compound’s potency.

The pharmacological potential of (2,3-dimethyloxolan-3-yl)methanamine has also been explored in the context of inflammatory diseases. A 2024 study published in Pharmacological Research demonstrated that the compound exhibits anti-inflammatory properties by suppressing the activation of NF-κB, a key signaling pathway involved in the inflammatory response. This finding suggests that the compound could be developed into a therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease. The ability to modulate inflammatory pathways makes this compound a valuable candidate for further preclinical and clinical investigations.

Despite its promising applications, the development of (2,3-dimethyloxolan-3-yl)methanamine as a therapeutic agent is still in its early stages. Challenges such as optimizing its pharmacokinetic profile, ensuring its safety in long-term use, and addressing potential side effects remain areas of active research. However, the growing body of evidence supporting its biological activity and synthetic tractability has positioned this compound as a key player in the next generation of pharmaceuticals.

In conclusion, (2,3-dimethyloxolan-3-yl)methanamine (CAS 1602619-02-2) represents a significant advancement in the field of chemical and biomedical research. Its unique structural features, combined with its potential for functional modification, make it a versatile tool for drug discovery and development. As research continues to uncover its mechanisms of action and therapeutic applications, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern medicine.